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Compound of Interest

Compound Name: GNE-317

Cat. No.: B15621455

GNE-317: A Brain-Penetrant Dual PIBKImMTOR
Inhibitor for In Vitro Research

GNE-317 is a potent, orally bioavailable, and brain-penetrant dual inhibitor of phosphoinositide
3-kinase (PI3K) and mammalian target of rapamycin (mTOR).[1][2] Its ability to cross the blood-
brain barrier makes it a valuable tool for neurological and cancer research, particularly in the
study of glioblastoma.[3][4][5] GNE-317 targets the PI3K/Akt/mTOR signaling pathway, which is
a critical regulator of numerous cellular processes, including cell growth, proliferation, survival,
and metabolism.[3][6][7] Dysregulation of this pathway is a hallmark of many cancers.[7] In cell-
based assays, GNE-317 has been shown to inhibit the proliferation of various cancer cell lines.

[8]

These application notes provide a detailed protocol for the preparation of GNE-317 stock
solutions for use in cell culture experiments. Adherence to these guidelines is crucial for
ensuring the accuracy and reproducibility of experimental results.

Physicochemical and Solubility Data

A summary of the key quantitative data for GNE-317 is presented in the table below. This
information is essential for accurate stock solution preparation and experimental design.
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Property Value Source(s)
Molecular Weight 414.48 g/mol [1112119]
Formula C19H22N603S [1][2][8]
CAS Number 1394076-92-6 [1][2][9]
Solid, light yellow to khaki
Appearance [1]
powder
Purity >98% (HPLC) [8]

Solubility in DMSO

20-47 mg/mL (48.25-113.39
mM)

(11211

Solubility in Water

Insoluble

[2][9]

Solubility in Ethanol

Insoluble

[2]19]

Storage (Powder)

-20°C for up to 3 years

[1]2]

Storage (Stock Solution)

-80°C for up to 2 years; -20°C

for up to 1 year

[1](2]

Note: The solubility of GNE-317 in DMSO can be affected by the presence of moisture.[2] It is
highly recommended to use fresh, anhydrous DMSO for the preparation of stock solutions.[2]

Sonication may be required to fully dissolve the compound.[10][11]

Experimental Protocols
Preparation of a 10 mM GNE-317 Stock Solution in

DMSO

This protocol describes the preparation of a 10 mM stock solution of GNE-317 in dimethyl

sulfoxide (DMSO). This concentrated stock can then be used to prepare working solutions for

cell culture experiments.

Materials:

e GNE-317 powder
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e Anhydrous, sterile dimethyl sulfoxide (DMSO)

 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

e \ortex mixer

e Sonicator (optional)

e Personal protective equipment (lab coat, gloves, safety glasses)
Procedure:

o Equilibrate GNE-317 to Room Temperature: Before opening, allow the vial of GNE-317
powder to equilibrate to room temperature for at least 15-20 minutes. This prevents the
condensation of moisture, which can affect the stability and solubility of the compound.

o Weigh GNE-317: In a sterile microcentrifuge tube, carefully weigh out the desired amount of
GNE-317 powder using a calibrated analytical balance. For example, to prepare 1 mL of a 10
mM stock solution, weigh out 4.145 mg of GNE-317 (Molecular Weight = 414.48 g/mol ).

o Add DMSO: Add the calculated volume of anhydrous, sterile DMSO to the microcentrifuge
tube containing the GNE-317 powder. To continue the example, add 1 mL of DMSO to the
4.145 mg of GNE-317.

» Dissolve the Compound: Tightly cap the tube and vortex thoroughly for 1-2 minutes to
dissolve the powder. If the compound does not fully dissolve, sonicate the solution for 5-10
minutes in a water bath sonicator. Visually inspect the solution to ensure that all solid
material has dissolved and the solution is clear.

o Aliquot and Store: Aliquot the 10 mM GNE-317 stock solution into smaller, single-use
volumes in sterile microcentrifuge tubes. This is crucial to avoid repeated freeze-thaw cycles,
which can degrade the compound.[2] Store the aliquots at -80°C for long-term storage (up to
2 years) or at -20°C for shorter-term storage (up to 1 year).[1][2]
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» Preparation of Working Solutions: When ready to use, thaw an aliquot of the 10 mM stock
solution at room temperature. Further dilute the stock solution in sterile cell culture medium
to the desired final concentration for your experiment. For example, to prepare a 10 uM
working solution in 10 mL of media, add 10 pL of the 10 mM stock solution to the 10 mL of
media. Gently mix the working solution before adding it to your cells. Note: The final
concentration of DMSO in the cell culture medium should be kept low (typically < 0.1%) to
avoid solvent-induced cytotoxicity.

Visualizations

The following diagrams illustrate the signaling pathway targeted by GNE-317 and the
experimental workflow for preparing and using the stock solution.
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GNE-317 Mechanism of Action

Receptor Tyrosine

Kinase (RTK) PIP2

MmTORC2 PIP2

PIP3

PDK1

mTORC1

Cell Growth &
Proliferation

Click to download full resolution via product page

Caption: GNE-317 inhibits the PI3K/Akt/mTOR signaling pathway.
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GNE-317 Stock Solution Preparation Workflow
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Caption: Workflow for GNE-317 stock solution preparation and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15621455?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

